Cas no 2172117-09-6 (10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2172117-09-6
• MF: C₁₂H₁₉F₂NO
• MW: 231.282170534134
• CID: 5997514
• PubChem ID: 165841054
• Update Time: 2025-10-24

10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• 10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
• 2172117-09-6
• EN300-1278889

• Inchi： 1S/C12H19F2NO/c13-11(14)4-6-12(7-5-11)15-8-10(9-16-12)2-1-3-10/h15H,1-9H2
• InChI Key： VBDQLYGVGNNKNB-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)NCC1(CO2)CCC1)F

Computed Properties

• Exact Mass: 231.14347055g/mol
• Monoisotopic Mass: 231.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane

10,10-Difluoro-6-Oxa-13-Azadispiro[3.2.5⁷.2⁴]Tetradecane: A Comprehensive Overview

The compound 10,10-difluoro-6-oxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane, identified by the CAS registry number 2172117-09-6, represents a unique and complex chemical structure that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its intricate spirocyclic framework, which combines both oxygen and nitrogen atoms within its structure, creating a highly functionalized molecule with potential applications in drug design and advanced materials.

The structural complexity of this compound lies in its spiro arrangement, where two rings are joined at a single atom. The presence of two fluorine atoms at the 10th position introduces additional electronic effects, which can influence the compound's reactivity and stability. Recent studies have explored the synthesis of such spirocyclic compounds, leveraging advanced methodologies such as ring-closing metathesis and click chemistry to achieve high yields and purity.

One of the most promising applications of 10,10-difluoro-6-oxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane is in the field of drug discovery. Its unique topology allows for potential interactions with biological targets, such as enzymes or receptors, making it a valuable lead compound for medicinal chemists. Researchers have reported preliminary findings suggesting that this compound exhibits selectivity towards certain kinase targets, which could be further optimized for therapeutic use.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The incorporation of oxygen and nitrogen atoms within its structure imparts desirable electronic properties, making it a candidate for use in organic semiconductors or optoelectronic devices. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure, providing insights into its potential performance in these applications.

The synthesis of 10,10-difluoro-6-oxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired spirocyclic framework. Key steps include the formation of intermediate rings through nucleophilic substitution reactions and subsequent cyclization steps to achieve the final product. These methods have been refined in recent years to improve both efficiency and scalability.

The chemical properties of this compound are heavily influenced by its fluorinated substituents. The electron-withdrawing effects of the fluorine atoms can modulate the reactivity of neighboring groups, making this compound amenable to further functionalization. Researchers have explored various post-synthesis modifications, including alkylation and acylation reactions, to tailor its properties for specific applications.

In terms of stability, 10,10-difluoro-6-oxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane demonstrates remarkable resilience under standard laboratory conditions, though it may undergo degradation under harsher conditions such as high temperatures or strong acidic environments. Understanding these stability characteristics is crucial for determining its suitability in various industrial processes.

The environmental impact of this compound has also been a topic of recent research interest. Studies have examined its biodegradation pathways and potential toxicity to aquatic organisms, providing valuable data for risk assessment purposes. These findings underscore the importance of responsible handling and disposal practices when working with such compounds.

In conclusion, CAS 2172117-09-6, or 10,10-difluoro-6-oxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane, stands as a testament to the ingenuity of modern chemical synthesis techniques and offers exciting possibilities across multiple disciplines. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in both academic and industrial settings.